propyl 4-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}benzoate

• IUPAC Name: propyl 4-[4-(2,4-dichlorophenoxy)butanoyloxy]benzoate
• InChI: InChI=1S/C20H20Cl2O5/c1-2-11-26-20(24)14-5-8-16(9-6-14)27-19(23)4-3-12-25-18-10-7-15(21)13-17(18)22/h5-10,13H,2-4,11-12H2,1H3
• InChI Key: HATJJAUHPURQMT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)OC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C20H20Cl2O5
• Molecular Weight: 411.3 g/mol

Description

Propyl 4-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}benzoate, also known as PPDB, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. PPDB is a synthetic compound that belongs to the family of benzoate esters. It is a white crystalline solid, insoluble in water, and soluble in organic solvents.

Mechanism of Action

The mechanism of action of propyl 4-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}benzoate is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. This compound may also act by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. This compound has also been found to have anti-inflammatory and analgesic effects in animal models. In addition, this compound has been found to have herbicidal activity against various weeds.

Advantages and Limitations for Lab Experiments

One advantage of using propyl 4-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}benzoate in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound in lab experiments is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on propyl 4-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}benzoate. One direction is to further investigate its potential applications in medicine, particularly in the treatment of cancer and inflammatory diseases. Another direction is to explore its potential applications in agriculture, particularly as a herbicide. Additionally, further research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.

Scientific Research Applications

Propyl 4-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}benzoate has been found to have potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been studied for its anti-inflammatory, analgesic, and anti-tumor properties. In agriculture, this compound has been found to have herbicidal activity against various weeds. In material science, this compound has been used as a precursor for the synthesis of polymeric materials.